Cas no 2137835-32-4 (Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate)

• Product Name: Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate
• CAS No: 2137835-32-4
• MF: C₆H₁₀NNaO₂S
• MW: 183.203871250153
• CID: 6378404
• PubChem ID: 165449623
• Update Time: 2025-06-29

Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723588
• 2137835-32-4
• sodium 3-cyano-2,2-dimethylpropane-1-sulfinate
• Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate

• Inchi： 1S/C6H11NO2S.Na/c1-6(2,3-4-7)5-10(8)9;/h3,5H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： GTTVYKNGKAVJAB-UHFFFAOYSA-M
• SMILES： S(CC(C)(C)CC#N)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 183.03299402g/mol
• Monoisotopic Mass: 183.03299402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Additional information on Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate

Sodium 3-Cyano-2,2-Dimethylpropane-1-Sulfinate: A Comprehensive Overview

Sodium 3-cyano-2,2-dimethylpropane-1-sulfinate, with the CAS number 2137835-32-4, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and functional groups, which make it a valuable precursor in the synthesis of various organic molecules. The sulfinate group (-SO₂⁻) and the cyano group (-CN) present in its structure contribute to its reactivity and utility in diverse chemical reactions.

Recent studies have highlighted the potential of sodium 3-cyano-2,2-dimethylpropane-1-sulfinate as a key intermediate in the production of advanced materials, including polymers and pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions has been extensively explored, making it a critical component in the synthesis of bioactive compounds. For instance, researchers have demonstrated its role in the formation of β-lactam antibiotics, where the sulfinate group facilitates the construction of complex ring systems.

The synthesis of sodium 3-cyano-2,2-dimethylpropane-1-sulfinate typically involves multi-step processes that emphasize precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of a suitable substrate followed by cyanation to introduce the cyano group. This compound is often isolated as its sodium salt due to its high solubility in aqueous solutions, which simplifies downstream processing.

From an applications perspective, sodium 3-cyano-2,2-dimethylpropane-1-sulfinate has found utility in several industrial sectors. In the pharmaceutical industry, it serves as an intermediate in drug discovery programs targeting anti-inflammatory and antiviral agents. Its role in catalytic processes has also been investigated, with findings suggesting that it can act as a ligand or catalyst in asymmetric synthesis reactions.

Moreover, recent advancements in green chemistry have led to the exploration of sodium 3-cyano-2,2-dimethylpropane-1-sulfinate as a sustainable alternative to traditional reagents. Its compatibility with eco-friendly solvents and its ability to participate in energy-efficient reactions make it a promising candidate for environmentally conscious chemical manufacturing.

In conclusion, sodium 3-cyano-2,2-dimethylpropane-1-sulfinate (CAS No: 2137835-32-4) stands out as a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and compatibility with modern synthetic methodologies position it as a valuable tool for researchers and industry professionals alike.